Cas no 1313762-04-7 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine
• CAS No: 1313762-04-7
• MF: C₁₄H₁₇BN₂O₂
• MW: 256.107983350754
• CID: 5039139
• PubChem ID: 83814448
• Update Time: 2026-02-28

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine

• Inchi： 1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)12-10-6-5-8-16-11(10)7-9-17-12/h5-9H,1-4H3
• InChI Key： URZOCORXLXMPQI-UHFFFAOYSA-N
• SMILES： O1B(C2C3C=CC=NC=3C=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Topological Polar Surface Area: 44.2

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine

Research Brief on 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine (CAS: 1313762-04-7) in Chemical Biology and Drug Discovery

The compound 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine (CAS: 1313762-04-7) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This boronic ester-functionalized naphthyridine derivative has garnered significant attention due to its unique structural features and versatile applications in drug discovery, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras). The presence of the dioxaborolane moiety enables efficient Suzuki-Miyaura cross-coupling reactions, making it a valuable building block for the synthesis of complex bioactive molecules.

Recent studies have highlighted the role of this compound in the synthesis of novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. Researchers at the University of Cambridge (2023) demonstrated its utility in constructing potent dual PI3K/mTOR inhibitors with improved metabolic stability compared to previous generations of compounds. The 1,6-naphthyridine core provides optimal hydrogen bonding interactions with kinase hinge regions, while the boronic ester group allows for late-stage diversification of the molecular scaffold.

In the field of targeted protein degradation, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine has shown promise as a warhead for E3 ligase recruitment. A Nature Chemical Biology publication (2024) reported its incorporation into cereblon-directed PROTACs, where the compound's physicochemical properties contributed to improved cellular permeability and degradation efficiency. The boronic ester functionality was particularly valuable for rapid structure-activity relationship exploration through parallel synthesis approaches.

From a synthetic chemistry perspective, the stability of the dioxaborolane protecting group in this compound has been extensively characterized. Recent mechanistic studies (Journal of Organic Chemistry, 2024) have elucidated its hydrolysis kinetics under various physiological conditions, providing important insights for prodrug design. The compound's stability profile makes it particularly suitable for applications requiring controlled release of boronic acid derivatives in biological systems.

Ongoing clinical research has identified derivatives of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine as potential candidates for the treatment of resistant hematological malignancies. Phase I trials initiated in 2024 are evaluating its boron-containing analogs as BCL-2 inhibitors with the additional advantage of potential boron neutron capture therapy applications. The unique electronic properties of the 1,6-naphthyridine scaffold contribute to enhanced binding affinity while maintaining favorable drug-like properties.

Future research directions for this compound class include exploration of its applications in bioorthogonal chemistry and as a fluorescent probe for cellular imaging. Preliminary studies suggest that the 1,6-naphthyridine core can be modified to create environment-sensitive fluorophores, while the boronic ester group enables targeting of specific cellular compartments. These developments position 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,6-naphthyridine as a multifunctional tool compound with broad utility across chemical biology and drug discovery research.